14,15-Dehydro Triamcinolone Acetonide
14,15-Dehydro Triamcinolone Acetonide
Δ14-Triamcinolone acetonide is a potential impurity found in commercial preparations of triamcinolone acetonide. Triamcinolone acetonide is a synthetic corticosteroid. It decreases cytokine levels, the firing rate of sensory neurons, and mechanical hypersensitivity in a rat spinal nerve ligation model when used at a dose of 1.5 mg/kg prior to and following surgery for three days. Triamcinolone acetonide also decreases outflow facility in a mouse model of steroid-induced glaucoma when 20 µl of a 40 mg/ml suspension is administered subconjunctivally. Formulations containing triamcinolone acetonide are used in the treatment of diabetic macular edema.
Δ Triamcinolone acetonide is a synthetic corticosteroid that suppresses allergic, inflammatory, and immune responses. Formulations containing triamcinolone acetonide are used against diabetic macular edema.
Δ Triamcinolone acetonide is a synthetic corticosteroid that suppresses allergic, inflammatory, and immune responses. Formulations containing triamcinolone acetonide are used against diabetic macular edema.
Brand Name:
Vulcanchem
CAS No.:
1260149-96-9
VCID:
VC0026807
InChI:
InChI=1S/C24H29FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-10,15,17,19,26,28H,5-6,11-12H2,1-4H3/t15-,17-,19+,21-,22-,23-,24+/m0/s1
SMILES:
CC1(OC2C=C3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)F)C)C
Molecular Formula:
C24H29FO6
Molecular Weight:
432.488
14,15-Dehydro Triamcinolone Acetonide
CAS No.: 1260149-96-9
Cat. No.: VC0026807
Molecular Formula: C24H29FO6
Molecular Weight: 432.488
* For research use only. Not for human or veterinary use.
Specification
| Description | Δ14-Triamcinolone acetonide is a potential impurity found in commercial preparations of triamcinolone acetonide. Triamcinolone acetonide is a synthetic corticosteroid. It decreases cytokine levels, the firing rate of sensory neurons, and mechanical hypersensitivity in a rat spinal nerve ligation model when used at a dose of 1.5 mg/kg prior to and following surgery for three days. Triamcinolone acetonide also decreases outflow facility in a mouse model of steroid-induced glaucoma when 20 µl of a 40 mg/ml suspension is administered subconjunctivally. Formulations containing triamcinolone acetonide are used in the treatment of diabetic macular edema. Δ Triamcinolone acetonide is a synthetic corticosteroid that suppresses allergic, inflammatory, and immune responses. Formulations containing triamcinolone acetonide are used against diabetic macular edema. |
|---|---|
| CAS No. | 1260149-96-9 |
| Molecular Formula | C24H29FO6 |
| Molecular Weight | 432.488 |
| IUPAC Name | (1S,4R,8S,9S,11S,12R,13S)-12-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-2,14,17-trien-16-one |
| Standard InChI | InChI=1S/C24H29FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-10,15,17,19,26,28H,5-6,11-12H2,1-4H3/t15-,17-,19+,21-,22-,23-,24+/m0/s1 |
| Standard InChI Key | ZIASJPXEBODFKN-VZFRDGCYSA-N |
| SMILES | CC1(OC2C=C3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)F)C)C |
| Appearance | Assay:≥96%A crystalline solid |
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